![molecular formula C20H16ClN5O4S2 B2930570 3-(2-chlorophenyl)-N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-methylisoxazole-4-carboxamide CAS No. 868974-95-2](/img/structure/B2930570.png)
3-(2-chlorophenyl)-N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-methylisoxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-chlorophenyl)-N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C20H16ClN5O4S2 and its molecular weight is 489.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Compounds related to 3-(2-chlorophenyl)-N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-methylisoxazole-4-carboxamide have been synthesized for potential use as antimicrobial agents. Research shows that such compounds exhibit moderate activity against bacterial and fungal strains, including Escherichia coli, Salmonella typhi, and Candida albicans (Sah et al., 2014). Similar research involving the synthesis of derivatives for antimicrobial activity was conducted by Arora et al. (2013), who studied compounds with a thiophene moiety (Arora et al., 2013).
Anticancer and Antitumor Applications
Compounds structurally related to the mentioned chemical have been investigated for their potential anticancer and antitumor properties. A study by Chandrappa et al. (2010) explored thioxothiazolidin-4-one derivatives, which showed significant reduction in tumor volume and cell number in mice models, indicating potential for anticancer therapy (Chandrappa et al., 2010). Another study by Stevens et al. (1984) on similar compounds showed curative activity against leukemia (Stevens et al., 1984).
Synthesis and Biological Activity
The synthesis of novel heterocyclic compounds, including derivatives of the 1,3,4-thiadiazole class, has been explored for various biological activities. Khalifa et al. (2015) synthesized novel arylazothiazole disperse dyes showing promising antioxidant and antitumor activities (Khalifa et al., 2015). Yu et al. (2009) prepared 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides and evaluated them for insecticidal activity (Yu et al., 2009).
Antimicrobial Agents
Research has also focused on the creation of compounds for use as antimicrobial agents. Desai et al. (2011) synthesized a series of compounds evaluated for antibacterial and antifungal activities against various pathogens (Desai et al., 2011). Similarly, research on the reactions of ethyl 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylate with different bases has contributed to the development of furylacetic acid thioamides with potential antimicrobial applications (Remizov et al., 2019).
Properties
IUPAC Name |
3-(2-chlorophenyl)-N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN5O4S2/c1-11-16(17(26-30-11)13-6-2-3-7-14(13)21)18(28)23-19-24-25-20(32-19)31-10-15(27)22-9-12-5-4-8-29-12/h2-8H,9-10H2,1H3,(H,22,27)(H,23,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSLWCVYZSQMRIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=NN=C(S3)SCC(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN5O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.